![molecular formula C8H11F4NO4S B6208862 2-azaspiro[3.3]heptane-6-sulfonyl fluoride, trifluoroacetic acid CAS No. 2703774-78-9](/img/no-structure.png)
2-azaspiro[3.3]heptane-6-sulfonyl fluoride, trifluoroacetic acid
Description
“2-azaspiro[3.3]heptane-6-sulfonyl fluoride, trifluoroacetic acid”, also known as PPTS, is a popular catalyst used in organic chemistry reactions. It is a colorless to light yellow solid that is air-stable and moisture sensitive. The synthesized compounds, 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, are analogues of the natural compounds (ornitine and GABA, respectively) which play important roles in biological processes .
Synthesis Analysis
The synthesis of 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid was performed by constructing both four-membered rings in the spirocyclic scaffold by subsequent ring closure of corresponding 1,3-bis-electrophiles at 1,1-C or 1,1-N-bis-nucleophiles .Molecular Structure Analysis
The molecular formula of “2-azaspiro[3.3]heptane-6-carboxylic acid trifluoroacetate” is C7H11NO2.C2HF3O2 . The Inchi Code is 1S/C7H11NO2.C2HF3O2/c9-6(10)5-1-7(2-5)3-8-4-7;3-2(4,5)1(6)7/h5,8H,1-4H2,(H,9,10);(H,6,7) .Chemical Reactions Analysis
“this compound” is used as a catalyst in organic chemistry reactions. The key bond-forming step in the synthesis of 6-(2-fluoro-4-nitrophenyl)-2-oxa-6-azaspiro[3.3]heptane is the creation of the azetidine ring through a hydroxide-facilitated alkylation of 2-fluoro-4-nitroaniline with 3,3-bis(bromomethyl)oxetane .Physical And Chemical Properties Analysis
“this compound” is a colorless to light yellow solid that is air-stable and moisture sensitive.Mechanism of Action
The synthesized compounds, 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, are analogues of the natural compounds (ornitine and GABA, respectively) which play important roles in biological processes . Therefore, they can be advantageously used in medicinal chemistry and drug design .
Future Directions
The synthesized compounds, 6-amino-2-azaspiro[3.3]heptane-6-carboxylic acid and 2-azaspiro[3.3]heptane-6-carboxylic acid, can be advantageously used in medicinal chemistry and drug design . The main driving force of the activity in this area is the quest for new drugs . Therefore, future research could focus on exploring the potential applications of these compounds in drug development.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azaspiro[3.3]heptane-6-sulfonyl fluoride, trifluoroacetic acid involves the reaction of 2-azaspiro[3.3]heptane-6-sulfonyl chloride with trifluoroacetic acid in the presence of a base.", "Starting Materials": [ "2-azaspiro[3.3]heptane-6-sulfonyl chloride", "Trifluoroacetic acid", "Base (e.g. triethylamine)" ], "Reaction": [ "Add 2-azaspiro[3.3]heptane-6-sulfonyl chloride to a solution of trifluoroacetic acid in an appropriate solvent (e.g. dichloromethane)", "Add a base (e.g. triethylamine) to the reaction mixture to neutralize the hydrogen chloride that is produced", "Stir the reaction mixture at room temperature for several hours", "Extract the product with an appropriate solvent (e.g. ethyl acetate)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the crude product", "Purify the product by column chromatography or recrystallization" ] } | |
| 2703774-78-9 | |
Molecular Formula |
C8H11F4NO4S |
Molecular Weight |
293.2 |
Purity |
95 |
Origin of Product |
United States |
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